Cas no 72668-36-1 (Pyrazine,2,5-dimethyl-3-(2-methylbutyl)-)

• Product Name: Pyrazine,2,5-dimethyl-3-(2-methylbutyl)-
• CAS No: 72668-36-1
• MF: C₁₁H₁₈N₂
• MW: 178.274022579193
• CID: 549962
• PubChem ID: 578818
• Update Time: 2025-04-19

Pyrazine,2,5-dimethyl-3-(2-methylbutyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrazine,2,5-dimethyl-3-(2-methylbutyl)-
• Pyrazine, 2,5-dimethyl-3-(2-methylbutyl)- (9CI)
• 2,5-dimethyl-3-(2-methylbutyl)pyrazine
• NS00113848
• SCHEMBL9207027
• Pyrazine, 2,5-dimethyl-3-(2-methylbutyl)-
• 72668-36-1
• ARMKFUTVMIEDJN-UHFFFAOYSA-N
• DTXSID50342124
• AKOS006374098

• Inchi： 1S/C11H18N2/c1-5-8(2)6-11-10(4)12-7-9(3)13-11/h7-8H,5-6H2,1-4H3
• InChI Key： ARMKFUTVMIEDJN-UHFFFAOYSA-N
• SMILES： N1C(C)=CN=C(C)C=1CC(C)CC

Computed Properties

• Exact Mass: 178.14714
• Monoisotopic Mass: 178.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines